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Compound of Interest

Compound Name:
2-amino-6-(bromomethyl)-4(3H)-

pteridinone

Cat. No.: B041276 Get Quote

Essential Safety and Handling Guide for 2-
amino-6-(bromomethyl)-4(3H)-pteridinone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-amino-6-(bromomethyl)-4(3H)-pteridinone. The

following procedures are based on best practices for handling potent, powdered chemical

compounds and information available for structurally similar molecules.

Chemical Identifier:

CAS Number: 89794-15-0

Molecular Formula: C₇H₆BrN₅O[1][2]

Molecular Weight: 256.06 g/mol [1][2][3]

Personal Protective Equipment (PPE)
Due to the powdered nature of 2-amino-6-(bromomethyl)-4(3H)-pteridinone and its potential

as a hazardous compound, a comprehensive PPE strategy is essential. The following table

summarizes the required PPE.
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PPE Category Item Specification Rationale

Hand Protection Gloves

Double-gloving with

nitrile gloves

(minimum 5-mil

thickness)

Provides splash

protection and

minimizes exposure

from tears or

punctures. Nitrile

offers good resistance

to a range of

chemicals, though

specific breakthrough

time for this

compound is not

available.[4]

Eye Protection Safety Goggles

Chemical splash

goggles meeting ANSI

Z87.1 standards

Protects eyes from

airborne powder and

potential splashes of

solutions.

Body Protection Laboratory Coat
Flame-resistant, long-

sleeved lab coat

Protects skin and

clothing from

contamination.

Respiratory Protection Respirator
N95-rated respirator

or higher

Recommended when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation

of fine particles.

Foot Protection Shoes Closed-toe shoes

Protects feet from

spills and falling

objects.

Operational Handling Plan
2.1. Engineering Controls:
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Primary Handling: All handling of the solid compound, including weighing and initial

dissolution, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Ventilation: Ensure adequate ventilation in the laboratory.

2.2. Weighing and Preparation of Solutions:

A "tare method" within a fume hood is recommended to minimize contamination:

Place an empty, sealable container on the balance and tare it.

Move the container to the chemical fume hood.

Carefully add the powdered 2-amino-6-(bromomethyl)-4(3H)-pteridinone to the container.

Seal the container and re-weigh it on the balance to determine the mass of the powder.

Return the sealed container to the fume hood for any further manipulations, such as

dissolution.

2.3. Dissolution:

Solubility: This compound is soluble in Dimethyl sulfoxide (DMSO) at ≥4.55 mg/mL and in

methanol.[5] It has reduced aqueous solubility.[5]

Procedure: Add the solvent to the sealed container with the powder inside the fume hood.

Gently agitate to dissolve.

Spill and Decontamination Plan
3.1. Spill Response:

Small Spills (Powder):

Evacuate the immediate area.
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Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,

sand or vermiculite).

Carefully sweep the material into a designated hazardous waste container. Avoid creating

dust.

Small Spills (Solution):

Absorb the spill with chemical-absorbent pads.

Place the used pads in a designated hazardous waste container.

Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

3.2. Decontamination:

Surfaces: Decontaminate surfaces that may have come into contact with the compound. A

study on the decontamination of surfaces from cytotoxic drugs suggests that solutions like

0.5% sodium hypochlorite or a 10⁻² M sodium dodecyl sulphate/isopropanol 80/20 mixture

can be effective.[6] Following decontamination with a chemical agent, wipe the surface with

70% isopropanol and then water.

Equipment: Clean all contaminated equipment thoroughly. For glassware, rinse with a

suitable solvent (e.g., methanol or DMSO) and collect the rinsate as hazardous waste. Then

wash with soap and water.

Disposal Plan
All waste generated from handling 2-amino-6-(bromomethyl)-4(3H)-pteridinone must be

treated as hazardous waste.
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Waste Stream Disposal Container Disposal Procedure

Solid Waste
Labeled Hazardous Waste

Container

Includes contaminated PPE

(gloves, etc.), weigh boats,

and absorbent materials from

spills.

Liquid Waste
Labeled Halogenated Organic

Waste Container

Includes unused solutions and

solvent rinses from cleaning

glassware.[7]

Sharps Waste Sharps Container
Includes any contaminated

needles or other sharps.

Disposal Protocol:

Collect all waste in appropriately labeled containers.

Do not mix with other waste streams unless compatible.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider.

Experimental Workflow and Logic Diagram
The following diagram illustrates the key decision points and procedural flow for safely handling

2-amino-6-(bromomethyl)-4(3H)-pteridinone.
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Safe Handling Workflow for 2-amino-6-(bromomethyl)-4(3H)-pteridinone
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Caption: Workflow for handling 2-amino-6-(bromomethyl)-4(3H)-pteridinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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